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Compound of Interest

Compound Name: NU2058

Cat. No.: B1683949

This document provides essential safety and logistical information for the proper disposal of
NU2058, a potent, competitive, and guanine-based CDK inhibitor. The following procedures are
designed to ensure the safety of laboratory personnel and compliance with standard chemical
waste management practices. Researchers, scientists, and drug development professionals
should adhere to these guidelines in conjunction with their institution's specific safety protocols
and local regulations.

Chemical and Physical Properties of NU2058

A summary of the key quantitative data for NU2058 is presented below. This information is
critical for a comprehensive understanding of the compound's characteristics to inform safe
handling and disposal.
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Property Value Reference
Molecular Formula C12H17NsO [1112][3]
Molecular Weight 247.3 g/mol [11[2][3]
Purity >95% to =99% (HPLC) [1]
Appearance Crystalline solid [2]

ICso for CDK1 7.0 UM - 26 pM [21[31[4]
ICso for CDK2 17 uM [213][4](5]
Ki for CDK1 5uM

Ki for CDK2 12 pM [4]
Solubility in DMF 25 mg/mL [2]
Solubility in DMSO 25 mg/mL [2]
Solubility in Ethanol 1 mg/mL [2]

Storage Temperature

Short term (days to weeks): O -

4°C; Long term (months to

years): -20°C

[3]

NU2058 Disposal Protocol

The following step-by-step procedure outlines the recommended process for the safe disposal

of NU2058. This protocol is based on general best practices for chemical waste management

in a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling NU2058 and its waste.

e Conduct all waste handling procedures within a certified chemical fume hood to minimize

inhalation exposure.
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. Waste Segregation and Collection:

Solid Waste:

o Collect unused or expired NU2058 powder in a dedicated, clearly labeled, and sealable
hazardous waste container.

o Contaminated materials such as weighing paper, pipette tips, and gloves should also be
disposed of in this container.

o Do not mix with other chemical waste unless compatible.

Liquid Waste (Solutions):

o Collect solutions containing NU2058 in a separate, leak-proof, and clearly labeled
hazardous waste container.

o Indicate the solvent used (e.g., DMSO, DMF, Ethanol) on the waste label.

o Agqueous solutions containing NU2058 should not be disposed of down the drain without
prior approval from your institution's environmental health and safety (EHS) department.

. Waste Container Labeling:

Label all waste containers with the following information:

The words "Hazardous Waste"

[¢]

[e]

The full chemical name: "NU2058 (O6-(Cyclohexylmethyl)guanine)”

o

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

[¢]

[¢]

The name of the principal investigator or laboratory contact.

. Storage of Waste:
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o Store sealed waste containers in a designated, secure, and well-ventilated secondary
containment area away from incompatible materials.

o Follow the storage temperature guidelines for the compound if long-term storage of the
waste is necessary before collection.

5. Disposal Request and Handover:

» Once the waste container is full or ready for disposal, submit a chemical waste pickup
request to your institution's EHS department.

» Follow their specific procedures for scheduling and preparing the waste for collection.
e Do not attempt to transport chemical waste off-site yourself.

NU2058 Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of NU2058 waste.

‘Waste Collection & Segregation

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of NU2058 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of NU2058: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683949#nu2058-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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